Cas no 101071-63-0 (4-(ethoxymethyl)-1H-Indole)

• Product Name: 4-(ethoxymethyl)-1H-Indole
• CAS No: 101071-63-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1096216
• Update Time: 2024-07-27

4-(ethoxymethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxymethyl)-1H-Indole
• 1H-Indole, 4-(ethoxymethyl)-

• Inchi： 1S/C11H13NO/c1-2-13-8-9-4-3-5-11-10(9)6-7-12-11/h3-7,12H,2,8H2,1H3
• InChI Key： SFLATSAUCILSFJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(COCC)=CC=C2)C=C1

Computed Properties

• Exact Mass: 175.099714g/mol
• Monoisotopic Mass: 175.099714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.23g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±17.0 °C(Predicted)
• pka: 17.01±0.30(Predicted)